Cas no 108295-87-0 (1-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-2-(4-methylpiperazin-1-yl)ethanone)

• Product Name: 1-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-2-(4-methylpiperazin-1-yl)ethanone
• CAS No: 108295-87-0
• MF: C₂₁H₂₅N₃O
• MW: 335.442704916
• CID: 6543000
• PubChem ID: 667729
• Update Time: 2024-02-03

1-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-2-(4-methylpiperazin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• SR-01000431168
• ChemDivAM_000666
• HMS647D04
• CHEMBL28973
• BDBM50226898
• EN300-26868598
• Z57095403
• 108295-87-0
• ChemDiv1_021190
• SR-01000431168-1
• 1-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-2-(4-methylpiperazin-1-yl)ethanone
• 1-{2-azatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl}-2-(4-methylpiperazin-1-yl)ethan-1-one
• AKOS000621924

• Inchi： 1S/C21H25N3O/c1-22-12-14-23(15-13-22)16-21(25)24-19-8-4-2-6-17(19)10-11-18-7-3-5-9-20(18)24/h2-9H,10-16H2,1H3
• InChI Key： OXJUEUURSNQOOQ-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(C)CC1)N1C2C=CC=CC=2CCC2C=CC=CC1=2

Computed Properties

• Exact Mass: 335.199762429g/mol
• Monoisotopic Mass: 335.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Dibenzazepines